Cas no 6381-92-6 (Ethylenediaminetetraacetic acid disodium dihydrate)

• Product Name: Ethylenediaminetetraacetic acid disodium dihydrate
• CAS No: 6381-92-6
• MF: C₁₀H₁₆N₂NaO₈
• MW: 315.2324
• MDL: MFCD00150037
• CID: 46721
• PubChem ID: 636371
• Update Time: 2025-11-02

Ethylenediaminetetraacetic acid disodium dihydrate Chemical and Physical Properties

Names and Identifiers

• Disodium edetate dihydrate
• aceticacid,(ethylenedinitrilo)tetra-,disodiumsalt,dihydrate
• disodiumedtadihydrate
• ethylenediaminetetraaceticacidsodiumsaltdihydrate(disodiumedtadihydrate)
• glycine,n,n’-1,2-ethanediylbis(n-(carboxymethyl)-,disodiumsalt,dihydrate
• 1,2-DIAMINOETHANE-N,N,N',N'-TETRA-ACETIC ACID
• EDTA TITRANT
• EDTA disodium salt dihydrate
• Disodium Dihydrogen Ethylenediaminetetraacetate Dihydrate[for Biochemical Research]
• Disodium Dihydrogen Ethylenediaminetetraacetate Dihydrate
• Ethylenediaminetetraacetic acid disodium salt dihydrate
• EDTA
• EDTA disodium salt
• EDTA disodium salt concentrate
• EDTA-2Na
• Ethylene diamine tetraacetic acid, disodium salt
• Ethylenediamine-N,N,N',N'-tetraacetic Acid Disodiu m Salt Dihydrate (2NA)
• Ethylenediamine-N,N,N’,N’-tetraacetic Acid Disodium Dihydrate
• ACS
• EDTA-2NA 2H2O
• EthylenediaMinetetraacetic acid
• EDTA-Na2
• Edetate Disodium
• EDTA 2Na Dihydrate
• ETA Dihydrate
• Cheladrate
• Endrate
• Edta disodium
• Sodium versenate
• Endrate disodium
• Disodium versene
• Disodium edetate
• Metaquest B
• Kiresuto B
• Diso-Tate
• Complexon III
• Chelaplex III
• Chelaton III
• Versene NA
• Disodium EDTA
• Triplex III
• Chelaton 3
• Trilon BD
• Disodium versenate
• Versene Na2
• Edathamil disodium
• Disodium tetracemate
• Disodium sequestrene
• F 1 (complexon)
• Sequestrene sodium 2
• Perma Kleer Di Crystals
• Edetic acid disodium salt
• Sequestrene Na2
• Trilon B
• Selekton B2
• Disodium ethylenediaminetetraace
• EDTA2Na
• Ethylenediaminetetraacetic acid disodium dihydrate
• EDTA, Disodium Salt
• MFCD00150037
• AKOS024462532
• EDTA, Disodium Salt, Dihydrate
• Disodium edetate dihydrate; Disodium ethylenediaminetetraacetate dihydrate
• Edetate disodium salt dihydrate
• BP-20565
• 6381-92-6
• disodium;2-[2-[bis(carboxymethyl)amino]ethyl-(carboxylatomethyl)amino]acetate;dihydrate
• sodium 2,2'-(2-(bis(carboxymethyl)amino)ethylazanediyl)diacetate dihydrate
• Ethylenediaminetetraaceticaciddisodiumsaltdihydrate
• Disodium ethylenediaminetetraacetatedihydrate;Edetatedisodium saltdihydrate
• 139-33-3
• EDTA, Disodium Salt, Dihydrate, Molecular Biology Grade - CAS 6381-92-6
• DISODIUM 2-({2-[BIS(CARBOXYMETHYL)AMINO]ETHYL}(CARBOXYLATOMETHYL)AMINO)ACETATE DIHYDRATE
• SY002745
• DA-62921

• MDL： MFCD00150037
• Inchi： 1S/C10H16N2O8.Na/c13-7(14)3-11(4-8(15)16)1-2-12(5-9(17)18)6-10(19)20;/h1-6H2,(H,13,14)(H,15,16)(H,17,18)(H,19,20);/q;+1
• InChI Key： HLWRUJAIJJEZDL-UHFFFAOYSA-N
• SMILES： [Na+].O([H])C(C([H])([H])N(C([H])([H])C(=O)O[H])C([H])([H])C([H])([H])N(C([H])([H])C(=O)O[H])C([H])([H])C(=O)O[H])=O
• BRN： 3900609

Computed Properties

• Exact Mass: 372.07600
• Monoisotopic Mass: 372.076
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 11
• Complexity: 316
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 156

Experimental Properties

• Color/Form: White crystalline powder
• Density: 1.01 g/mL at 25 °C
• Melting Point: 248 °C (dec.) (lit.)
• Boiling Point: >100 °C
• Flash Point: Fahrenheit: >212 ° f
  Celsius: >100 ° c
  
• Refractive Index: n20/D 1.363
• PH: 4.0-5.5 (25℃, 0.1M in H2O)
• Solubility: 3  M NaOH: 100 mg/mL
• Water Partition Coefficient: dissolution
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 179.80000
• LogP: -4.86920
• FEMA: 4520 | ETHYLENEDIAMINETETRAACETIC ACID DISODIUM SALT
• Sensitiveness: Sensitive to humidity
• Solubility: Soluble in water, slightly soluble in ethanol and ether.
• Vapor Pressure: 7.57X10-17 mm Hg在25°C（est）

Ethylenediaminetetraacetic acid disodium dihydrate Security Information

• Symbol:
• Prompt：warning
• Signal Word：R36/38
• Hazard Statement： S26 S37/39
• Warning Statement： P273,P312,P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 20-48/20
• Safety Instruction： S26-S61-S37/39-S36/37/39
• FLUKA BRAND F CODES：3
• RTECS：AH4410000
• Hazardous Material Identification：
• TSCA：Yes
• Risk Phrases：R36/38
• Safety Term：S26;S37/39
• Storage Condition：2-8°C密封保存。

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tetracarboxylic acids and derivatives
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Other Chemical Reagents

Additional information on Ethylenediaminetetraacetic acid disodium dihydrate

Ethylenediaminetetraacetic Acid Disodium Dihydrate (CAS 6381-92-6): A Versatile Chelating Agent with Multidisciplinary Applications

Ethylenediaminetetraacetic acid disodium dihydrate (CAS 6381-92-6), commonly abbreviated as EDTA disodium salt dihydrate or Na₂EDTA·2H₂O, is one of the most widely used chelating agents in industrial, pharmaceutical, and research applications. This white, crystalline powder has become indispensable in modern chemistry due to its exceptional ability to bind metal ions through its four carboxylate and two amine groups.

The EDTA disodium salt dihydrate formula (C₁₀H₁₄N₂Na₂O₈·2H₂O) reveals its unique molecular structure that enables it to form stable complexes with nearly all metal ions. This property makes it particularly valuable in applications ranging from water treatment to food preservation and medical diagnostics. Recent studies highlight its growing importance in environmental remediation technologies, where it helps in heavy metal removal from contaminated soils and industrial wastewater.

In the pharmaceutical industry, EDTA disodium dihydrate USP grade serves multiple purposes. It acts as a stabilizer in various formulations, prevents metal-catalyzed oxidation, and enhances the shelf life of sensitive compounds. The compound's ability to sequester calcium ions makes it valuable in anticoagulant applications, particularly in blood collection tubes where it preserves cell morphology for accurate hematological analysis.

The food industry utilizes EDTA disodium salt food grade (E385) as a preservative to maintain color, flavor, and texture in processed foods. It effectively prevents catalytic oxidation caused by trace metal ions in products like mayonnaise, canned vegetables, and soft drinks. With increasing consumer demand for food preservation without synthetic additives, researchers are exploring optimized EDTA disodium salt concentrations that balance efficacy with minimal usage.

Recent advancements in nanotechnology applications of EDTA disodium have opened new possibilities. Scientists are investigating its role in the synthesis of metal nanoparticles, where it controls particle size and prevents aggregation. This has significant implications for developing more efficient catalysts, drug delivery systems, and electronic materials. The compound's ability to selectively bind certain metals is being exploited in rare earth element recovery processes, addressing growing concerns about resource sustainability.

In analytical chemistry, EDTA disodium salt titration remains a gold standard for determining water hardness and metal ion concentrations. The development of more sensitive detection methods has expanded its use in environmental monitoring, particularly for assessing heavy metal pollution in water systems. Researchers are also exploring its potential in biomedical imaging contrast agents, where its metal-chelating properties could improve diagnostic accuracy.

The agricultural sector employs EDTA disodium dihydrate for plants as a micronutrient carrier in fertilizer formulations. Its ability to keep essential metals like iron, zinc, and manganese in soluble form enhances plant uptake and addresses nutrient deficiencies. With the growing emphasis on sustainable agriculture practices, optimized EDTA-based nutrient delivery systems are gaining attention for improving crop yields while minimizing environmental impact.

From a safety perspective, EDTA disodium salt MSDS information indicates proper handling procedures to ensure workplace safety. While the compound has low acute toxicity, appropriate precautions should be taken during handling to prevent eye or skin irritation. Regulatory agencies worldwide have established guidelines for its use in various applications, reflecting its well-characterized safety profile when used as directed.

The global market for EDTA disodium salt dihydrate price and availability fluctuates based on raw material costs and regional demand. Manufacturers continue to develop more efficient production processes to meet the growing needs across industries. Quality standards such as EDTA disodium dihydrate USP/EP/BP specifications ensure consistency for critical applications in pharmaceuticals and food products.

Ongoing research explores novel applications of EDTA disodium salt in biochemistry, particularly in protein purification and enzyme studies. Its ability to remove metal cofactors helps researchers understand metalloprotein functions and develop targeted therapies. The compound's role in antioxidant formulations is another area of active investigation, with potential benefits for cosmetic and dermatological products.

Environmental considerations have led to studies on EDTA disodium salt biodegradability and alternative chelating agents. While EDTA shows limited biodegradability under normal conditions, advanced oxidation processes and microbial degradation methods are being developed to address its persistence in aquatic systems. These efforts align with the chemical industry's commitment to green chemistry principles and sustainable development goals.

In conclusion, ethylenediaminetetraacetic acid disodium dihydrate (CAS 6381-92-6) remains a cornerstone chemical with diverse applications across multiple industries. Its unique chelating properties, safety profile, and versatility ensure its continued importance in scientific and industrial applications. As research progresses, we can anticipate new, innovative uses for this remarkable compound that address emerging challenges in healthcare, environmental protection, and advanced materials science.